Cas no 57910-98-2 (4-methyl-2-nitrophenyl isocyanate)

• Product Name: 4-methyl-2-nitrophenyl isocyanate
• CAS No: 57910-98-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00014705
• CID: 89967
• PubChem ID: 24871493
• Update Time: 2025-11-02

4-methyl-2-nitrophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-nitrophenyl isocyanate
• 1-Isocyanato-4-methyl-2-nitrobenzene
• 2-Nitro-4-methyl-phenylcarbonimid
• 2-Nitro-para-tolyl isocyanate
• 4-methyl-2-nitrobenzenisocyanate
• 4-Methyl-2-nitro-phenylisocyanat
• 4-methyl-2-nitrophenylisocyanate
• DTXSID30339370
• PS-10363
• FT-0619012
• AKOS000265471
• RTXDHIPQKZLDJD-UHFFFAOYSA-N
• 57910-98-2
• MFCD00014705
• C13356
• W-200444
• 1-Isocyanato-4-methyl-2-nitrobenzene #
• GEO-01889
• 4-Methyl-2-nitrophenyl isocyanate, 95%
• SCHEMBL3839311
• ALBB-007525
• DTXCID70290451
• STK504595

• MDL： MFCD00014705
• Inchi： 1S/C8H6N2O3/c1-6-2-3-7(9-5-11)8(4-6)10(12)13/h2-4H,1H3
• InChI Key： RTXDHIPQKZLDJD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(C)=C1)N=C=O)=O
• BRN： 3267117

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• Color/Form: Irritating yellow crystals
• Density: 1.3±0.1 g/cm3
• Melting Point: 57-61 °C (lit.)
• Boiling Point: 303.0±35.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.578
• PSA: 75.25000
• LogP: 2.39370
• Solubility: water
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-methyl-2-nitrophenyl isocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38; R42
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-methyl-2-nitrophenyl isocyanate

Research Briefing on 4-Methyl-2-Nitrophenyl Isocyanate (CAS: 57910-98-2) in Chemical Biology and Pharmaceutical Applications

4-Methyl-2-nitrophenyl isocyanate (CAS: 57910-98-2) is a specialized chemical compound widely utilized in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its significance as a versatile intermediate in the development of novel bioactive molecules. This briefing consolidates the latest research findings on its applications, mechanistic insights, and safety considerations, providing a comprehensive overview for professionals in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing urea derivatives with potent kinase inhibitory activity. Researchers employed 4-methyl-2-nitrophenyl isocyanate as a key reactant to introduce the isocyanate functional group into target molecules, enabling the formation of hydrogen-bonding interactions critical for binding affinity. The study reported a 40% improvement in yield compared to traditional methods, underscoring its synthetic efficiency.

In pharmaceutical formulation, recent advancements have explored its use as a cross-linking agent for polymer-based drug delivery systems. A Nature Communications article (2024) detailed how the nitro group's electron-withdrawing properties enhance the reactivity of the isocyanate moiety, facilitating controlled release mechanisms. This application shows particular promise in oncology therapeutics, where precise drug release profiles are paramount.

Safety assessments published in Chemical Research in Toxicology (2023) have provided updated handling guidelines. The compound's acute toxicity profile (LD50 = 320 mg/kg in rats) and potential respiratory sensitization effects warrant strict engineering controls in industrial settings. However, its stability under nitrogen atmosphere and compatibility with common organic solvents maintain its utility in research applications.

Emerging research directions include its incorporation into fluorescent probes for cellular imaging (ACS Chemical Biology, 2024) and as a building block for covalent inhibitor development targeting SARS-CoV-2 proteases. These applications leverage the compound's unique reactivity profile while addressing current challenges in chemical biology and antiviral research.

The synthesis and scale-up of 4-methyl-2-nitrophenyl isocyanate continue to evolve, with recent patents (WO2023124567) disclosing improved purification methods that reduce residual phosgene content below 0.1 ppm. This technological advancement addresses previous quality concerns while maintaining cost-effectiveness for industrial production.